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Compound of Interest

3'-Fluoro-4'-
Compound Name:
(trifluoromethyl)propiophenone

Cat. No.: B1302409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3'-Fluoro-4'-(trifluoromethyl)propiophenone, a fluorinated aromatic ketone of
interest in synthetic and medicinal chemistry. The document details its chemical structure,
summarizes its known quantitative data, and outlines general safety and handling procedures.

Core Chemical Information

Chemical Structure and Identity

3'-Fluoro-4'-(trifluoromethyl)propiophenone, with the systematic IUPAC name 1-[3-Fluoro-4-
(trifluoromethyl)phenyl]propan-1-one, is a halogenated propiophenone derivative.[1] Its
structure features a propiophenone core substituted with a fluorine atom at the 3’ position and a
trifluoromethyl group at the 4' position of the phenyl ring.

Molecular Formula: C1oHsFaO[1][2][3]
Molecular Weight: 220.16 g/mol [1][2][3][4]

CAS Number: 237761-78-3[1][2][4]

Physicochemical Properties
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3'-Fluoro-4'-(trifluoromethyl)propiophenone is a white crystalline solid at room temperature.
[5] The incorporation of fluorine and a trifluoromethyl group significantly influences its physical
and chemical characteristics, such as polarity and reactivity.

Property Value Source
Appearance White Solid / solid [5][6]
Melting Point 35-38 °C [21[7]
Boiling Point 244 °C at 760 mmHg [2]
Refractive Index 1.436 [2]

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 3'-Fluoro-4'-
(trifluoromethyl)propiophenone are not readily available in the public domain, its structure
suggests that it can be synthesized through established methods of organic chemistry. A
plausible synthetic route would involve the Friedel-Crafts acylation of 1-fluoro-2-
(trifluoromethyl)benzene with propionyl chloride or propionic anhydride in the presence of a
Lewis acid catalyst.

The logical workflow for such a synthesis is depicted below:
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Figure 1. A logical workflow for the synthesis of 3'-Fluoro-4'-(trifluoromethyl)propiophenone.

Biological Activity and Applications in Drug
Development

Currently, there is a lack of publicly available information regarding the specific biological
activities of 3'-Fluoro-4'-(trifluoromethyl)propiophenone or its involvement in any signaling
pathways. However, the presence of the trifluoromethyl group is a common feature in many
modern pharmaceuticals. This group can enhance metabolic stability, lipophilicity, and binding
affinity of drug candidates to their targets.

Fluorinated propiophenone scaffolds are valuable intermediates in the synthesis of more
complex molecules with potential therapeutic applications. Further research is required to
elucidate the specific biological profile of this compound and its potential as a building block in
drug discovery programs.
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Experimental Protocols

Detailed experimental protocols for specific applications of 3'-Fluoro-4'-
(trifluoromethyl)propiophenone are not currently documented in publicly accessible scientific
literature. Researchers interested in utilizing this compound would need to develop their own
protocols based on standard laboratory procedures for similar chemical entities.

Safety and Handling

Hazard ldentification:

o Skin Irritation: Causes skin irritation.[6]

o Eye Irritation: Causes serious eye irritation.[6]

 Allergic Skin Reaction: May cause an allergic skin reaction.[6]
Precautionary Measures:

o Personal Protective Equipment: Wear protective gloves, protective clothing, eye protection,
and face protection.[6]

o Handling: Use only in a well-ventilated area or in a chemical fume hood. Avoid breathing dust
or vapor. Do not get in eyes, on skin, or on clothing.[6]

o Storage: Keep container tightly closed and store in a cool, dry, well-ventilated place.[6]
First Aid:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]

» Skin Contact: Wash with plenty of soap and water. If skin irritation or rash occurs, seek
medical advice/attention.[6]

The logical relationship for handling a chemical exposure is outlined in the following diagram:
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Figure 2. First aid workflow for chemical exposure.

Conclusion

3'-Fluoro-4'-(trifluoromethyl)propiophenone is a chemical compound with potential
applications as a building block in organic synthesis, particularly in the field of medicinal
chemistry. While detailed information on its biological activity and specific experimental uses is
currently limited, its structural features suggest it could be a valuable intermediate for the
development of novel therapeutic agents. Standard laboratory safety protocols should be
strictly followed when handling this compound. Further research is warranted to fully explore its

chemical reactivity and biological potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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